![molecular formula C17H32N4O3 B2703577 N-(tert-butyl)-4-((3-(tetrahydro-2H-pyran-4-yl)ureido)methyl)piperidine-1-carboxamide CAS No. 2034341-79-0](/img/structure/B2703577.png)
N-(tert-butyl)-4-((3-(tetrahydro-2H-pyran-4-yl)ureido)methyl)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(tert-butyl)-4-((3-(tetrahydro-2H-pyran-4-yl)ureido)methyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C17H32N4O3 and its molecular weight is 340.468. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Modification and Analgesic Activity
One study explored chemical modifications to enhance the analgesic activity of a related compound, N-(4-Tert-butylphenyl)-4-(3-chloropyridin-2-yl) piperazine-1-carboxamide (BCTC), which is a potent TRPV1 antagonist. Novel analogs with improved pharmacological profiles were designed by replacing the pyridine ring with pyrimidine or tetrahydro-β-carboline scaffolds, highlighting the role of structural modification in developing more effective and tolerable compounds (Nie et al., 2020).
Lithiation Site Control
Another research focused on the control of lithiation sites in derivatives of 3-(Aminomethyl)pyridine, demonstrating the synthetic versatility of such compounds. Lithiation with tert-butyllithium and subsequent reactions yielded substituted derivatives, contributing to the synthetic methodology in organic chemistry (Smith et al., 2013).
Synthesis of Biologically Active Intermediates
The synthesis of tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, an important intermediate for crizotinib, demonstrates the compound's relevance in the synthesis of biologically active molecules. The study underscores the importance of such intermediates in medicinal chemistry (Kong et al., 2016).
Reductive Cleavage Enhancement
Research on enhancing the reductive cleavage of aromatic carboxamides, including tert-butyl acylcarbamates, through facilitated reduction under mild conditions, illustrates the compound's utility in organic synthesis, particularly in generating Boc-protected amines with high yields (Ragnarsson et al., 2001).
Molecular Interaction Studies
Investigations into the molecular interactions of cannabinoid receptor antagonists, including N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716; 1), provide insight into the structural and conformational requirements for binding to cannabinoid receptors, contributing to the understanding of receptor-ligand interactions in the development of therapeutic agents (Shim et al., 2002).
properties
IUPAC Name |
N-tert-butyl-4-[(oxan-4-ylcarbamoylamino)methyl]piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H32N4O3/c1-17(2,3)20-16(23)21-8-4-13(5-9-21)12-18-15(22)19-14-6-10-24-11-7-14/h13-14H,4-12H2,1-3H3,(H,20,23)(H2,18,19,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTPJLOUSCDCSQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)N1CCC(CC1)CNC(=O)NC2CCOCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H32N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.